1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol

• IUPAC Name: 1-(2,4-dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol
• InChI: InChI=1S/C15H21Cl2NO4/c1-20-15(21-2)5-6-22-9-14(15)18-8-13(19)11-4-3-10(16)7-12(11)17/h3-4,7,13-14,18-19H,5-6,8-9H2,1-2H3
• InChI Key: OJHHXQLZCVJQQS-UHFFFAOYSA-N
• Canonical SMILES: COC1(CCOCC1NCC(C2=C(C=C(C=C2)Cl)Cl)O)OC
• Molecular Formula: C15H21Cl2NO4
• Molecular Weight: 350.2 g/mol

Description

1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol, also known as DPAE, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a unique compound with a complex structure, and its synthesis and mechanism of action have been the subject of much research.

Mechanism of Action

The mechanism of action of 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol is complex and not yet fully understood. It is thought to act by binding to specific receptors in the brain and other tissues, modulating the activity of various enzymes and proteins, and altering the levels of neurotransmitters and other signaling molecules.
Biochemical and Physiological Effects:
1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol has been shown to have a wide range of biochemical and physiological effects. It has been shown to modulate the activity of various enzymes and proteins, including those involved in neurotransmitter synthesis and signaling, as well as those involved in oxidative stress and inflammation. It has also been shown to alter the levels of various signaling molecules, including neurotransmitters, cytokines, and growth factors.

Advantages and Limitations for Lab Experiments

1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol has several advantages as a tool for scientific research. It is a well-characterized compound with a known mechanism of action, making it a useful tool for investigating various physiological and biochemical processes. However, it also has several limitations, including its potential toxicity and the need for careful handling and storage.

Future Directions

There are several future directions for research on 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol. One potential area of research is the development of new synthetic methods for producing 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol and related compounds. Another potential area of research is the investigation of the effects of 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol on various disease states, including neurological disorders and cancer. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol and its potential applications in scientific research.

Synthesis Methods

The synthesis of 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol is a complex process that involves several steps. It is typically synthesized using a combination of chemical reactions and purification techniques. The most common method for synthesizing 1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol involves the reaction of 2,4-dichlorophenol with 3-chloro-1,2-propanediol in the presence of a base, followed by the reaction of the resulting compound with 4,4-dimethoxy-3-aminooxan-3-ol.

Scientific Research Applications

1-(2,4-Dichlorophenyl)-2-[(4,4-dimethoxyoxan-3-yl)amino]ethanol has been used extensively in scientific research as a tool for investigating various physiological and biochemical processes. It has been shown to have a wide range of applications, including as a tool for studying the effects of drugs and other compounds on the central nervous system, as well as for investigating the mechanisms of action of various enzymes and proteins.